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Compound of Interest

Compound Name: Buprofezin (Standard)

Cat. No.: B033132

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the environmental fate and
ecotoxicological profile of the insect growth regulator, buprofezin. The information is compiled
from a range of scientific studies and regulatory documents, with a focus on quantitative data,
experimental methodologies, and the elucidation of key environmental processes.

Environmental Fate of Buprofezin

The environmental persistence and mobility of buprofezin are governed by a combination of
biotic and abiotic degradation processes. The following tables summarize the key quantitative
data related to its environmental fate.

Table 1: Summary of Buprofezin Environmental Fate
Data
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Parameter Value Conditions Reference

Hydrolysis Half-Life

Stable at pH 7 and 9 Sterile water [1]
(DTso0)
51 - 57.6 days pH 5, 25°C [1]
91.2 - 100.3 days pH 4 [2]
Aqueous Photolysis )
38 days pH 9 solution

Half-Life (DTso)

Under sunlight
15 days » [2][3][4]
conditions

Soil Aerobic
) ) Sandy loam and
Metabolism Half-Life 27 - 84.1 days ) [5]
sandy clay loam soils

(DTso0)
Dependent on soil
26 - 220 days ] ] o
microbial activity
Aerobic field
50 - 70 days -
conditions
Soil Anaerobic
Metabolism Half-Life 54 days Flooded soils [2]
(DTso0)
Flooded field
36 - 104 days N
conditions
) . Batch equilibrium
Soil Mobility (Koc) 2100 - 4800 L/kg ] [6]
studies
Estimated at 3500 Structure estimation 2]
L/kg method
6.71 x 1077
Henry's Law Constant 25°C [6]
atm-m3/mol

Degradation Pathways
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Buprofezin degrades in the environment through hydrolysis, photolysis, and microbial action,
leading to the formation of several metabolites.

Hydrolysis: Under acidic conditions (pH 5), buprofezin undergoes hydrolysis. The proposed
pathway involves the opening of the thiadiazinane ring to form a thiobiuret derivative (BF25),
followed by cleavage to produce isopropylphenylurea (BF12). An alternative route involves the
replacement of sulfur with oxygen to form a biuret (BF11), which then also cleaves to
isopropylphenylurea.[1][4]

Photodegradation: In the presence of sunlight, buprofezin degrades in water and on soil
surfaces. Photodegradation in methanolic solution has been shown to yield several products,
including N-tert-butyl-N'-isopropyl thiourea, N-(N-methyl carbamoyl)-N-isopropyl-N'-tert-butyl
thiourea, N-phenyl-N'-iso-propyl urea, phenyl urea, isopropyl urea, phenyl isocyanate, and N-
methyl aniline.[3]

Microbial Degradation: Microorganisms play a significant role in the breakdown of buprofezin in
soil and aquatic systems. The bacterium Rhodococcus gingshengii YL-1 can utilize buprofezin
as a sole source of carbon and nitrogen.[7] The degradation is initiated by the dihydroxylation
of the benzene ring, followed by dehydrogenation, aromatic ring cleavage, and breaking of an
amide bond. This releases the heterocyclic ring, 2-tert-butylimino-3-isopropyl-1,3,5-
thiadiazinan-4-one (2-Bl), which is further degraded.[7]

Click to download full resolution via product page

Microbial degradation pathway of buprofezin by Rhodococcus gingshengii YL-1.

Ecotoxicity of Buprofezin

Buprofezin exhibits varying levels of toxicity to different non-target organisms. The following
tables summarize the key ecotoxicity endpoints.

Table 2: Aquatic Ecotoxicity of Buprofezin
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Organism Endpoint

Value (mgl/L)

Exposure
Duration

Reference

Fish

Rainbow trout
(Oncorhynchus LCso
mykiss)

14-27

96 hours

[8][°]

Carp (Cyprinus
p( P LCso
carpio)

14-27

96 hours

[8][°]

African Catfish
(Clarias

o LCso
gariepinus)

embryo

6.725

24 hours

[8](10]

African Catfish
(Clarias

o LCso
gariepinus)

larvae

5.702

24 hours

[8][°]

Aquatic
Invertebrates

Daphnia magna ECso (immobility)

0.44

48 hours

(Ol 1]12]

Algae

Green alga No effect on
(Pseudokirchneri  growth rate or

ella subcapitata) biomass

2.94 (nominal)

Aquatic Plants

Duckweed No observed

(Lemna gibba) effect

4.4 kg
buprofezin/ha

equivalent

14 days

Table 3: Terrestrial Ecotoxicity of Buprofezin
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. . Exposure
Organism Endpoint Value Reference
Route
Honey Bees
) ) LDso >200 u g/bee Contact [6][13]
(Apis mellifera)
LDso 163.54 u g/bee Oral [6]
Earthworms
421.41 mg/kg
(Aporrectodea LCso " - [14]
Soi
caliginosa)
Birds (Bobwhite
) LDso >2000 mg/kg Oral
quail)
Beneficial
Insects
Significant

Oriental ladybird

mortality and
reduced viable

egg production

>12.5 g/100 L

Steel-blue
ladybird

Harmless

12.5 g/100 L

Parasitic wasps

No significant

harmful effects

up to 1.8 kg/ha

Experimental Protocols

The environmental fate and ecotoxicity studies for buprofezin have largely been conducted

following standardized international guidelines, primarily those established by the Organisation

for Economic Co-operation and Development (OECD).

Environmental Fate Studies

e Hydrolysis (OECD Guideline 111): The hydrolytic stability of buprofezin is determined in

sterile aqueous buffer solutions at pH 4, 7, and 9.[15][16] The test substance is incubated in
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the dark at a constant temperature.[15] Samples are taken at various intervals to determine
the concentration of the parent compound and any degradation products.[15]

o Phototransformation in Water (OECD Guideline 316): This study assesses the degradation
of buprofezin in water due to sunlight. A light source that simulates natural sunlight is used.
[9] The test is conducted in sterile, buffered agueous solutions at a constant temperature.[9]
Dark controls are run concurrently to differentiate between photochemical and other
degradation processes.[9]

o Aerobic and Anaerobic Transformation in Soil (OECD Guideline 307): The rate and route of
buprofezin degradation in soil are investigated under both aerobic and anaerobic conditions.
The test substance, typically 1*C-labeled, is applied to soil samples which are then incubated
in the dark at a controlled temperature and moisture level. Volatiles and CO: are trapped to
determine mineralization rates.

» Aerobic and Anaerobic Transformation in Aquatic Sediment Systems (OECD Guideline 308):
This guideline is used to assess the degradation and partitioning of buprofezin in a system
containing both water and sediment phases.[13][17][18] The test is conducted in the dark at
a constant temperature, with separate systems for aerobic and anaerobic conditions.[13][17]
[18]

Ecotoxicity Studies

o Fish, Acute Toxicity Test (OECD Guideline 203): Fish are exposed to a range of
concentrations of buprofezin for a 96-hour period.[8][19][20] Mortalities are recorded at 24,
48, 72, and 96 hours to determine the LCso value.[8][19]

e Daphnia sp., Acute Immobilisation Test (OECD Guideline 202): Young daphnids are exposed
to various concentrations of buprofezin for 48 hours.[1][21][22] The number of immobilized
daphnids is recorded at 24 and 48 hours to calculate the ECso.[21][22]

e Alga, Growth Inhibition Test (OECD Guideline 201): The effect of buprofezin on the growth of
a selected algal species is determined over a 72-hour period. The test endpoints are
inhibition of growth and yield.

o Earthworm, Acute Toxicity Test (OECD Guideline 207): Adult earthworms are exposed to
buprofezin mixed into an artificial soil substrate.[14][23][24] Mortality and sublethal effects,
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such as changes in body weight, are assessed over a 14-day period to determine the LCso.
[14][23]

e Honeybees, Acute Contact and Oral Toxicity Test (OECD Guidelines 214 and 213): For
contact toxicity, a measured dose of buprofezin is applied directly to the thorax of the bees.
[25][26][27] For oral toxicity, bees are fed a sugar solution containing the test substance.[26]
Mortality is observed over a period of up to 96 hours to determine the LDso.[28]
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Preparation Phase

Prepare Test Substance Acclimate Test Organisms Set up Test System
(Stock Solution/Dilutions) (e.g., Fish, Daphnia) (e.g., Aquaria, Beakers)

4 )

Exposure Phase

Introduce Organisms to
Test Concentrations & Control

!

Incubate under Controlled
Conditions (Temp, Light, pH

- J

Observation & [Data Collection

Record Observations at
Specified Intervals
(e.g., 24, 48, 72, 96h)

Measure Endpoints
(e.g., Mortality, Immobilization,
Growth Inhibition)

Data Analysig & Reporting

Statistical Analysis
(e.g., Probit, Logit)

Calculate LCso / ECso
with Confidence Limits

Prepare Final Study Report
- J
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Generalized experimental workflow for a standard OECD ecotoxicity test.
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Conclusion

Buprofezin is characterized by moderate persistence in soil and water, with degradation
occurring through a combination of biotic and abiotic processes. It is classified as having low to
slight mobility in soil, indicating a low potential for leaching into groundwater. Ecotoxicologically,
buprofezin demonstrates a range of effects on non-target organisms. It is particularly toxic to
some aquatic invertebrates like Daphnia magna and certain fish species at the larval and
embryonic stages. In contrast, it exhibits low toxicity to honey bees and mammals. The data
presented in this guide, derived from studies conducted under standardized protocols, provides
a robust basis for environmental risk assessment and the development of strategies to mitigate
potential adverse effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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